Diisopropylpropargylamine

• IUPAC Name: N-propan-2-yl-N-prop-2-ynylpropan-2-amine
• InChI: InChI=1S/C9H17N/c1-6-7-10(8(2)3)9(4)5/h1,8-9H,7H2,2-5H3
• InChI Key: CSLRZHQRINOOLB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)N(CC#C)C(C)C
• Molecular Formula: C9H17N
• DSSTOX Substance ID: DTXSID40283911
• Molecular Weight: 139.24 g/mol
• CAS No.: 6323-87-1

Description

Diisopropylpropargylamine is an organic compound belonging to the class of propargylamines. These compounds are characterized by the presence of a propargyl group (HC≡C-CH2-) attached to an amine. This compound is known for its applications in various fields, including organic synthesis and medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

Diisopropylpropargylamine can be synthesized through several methods. One common approach is the A3 coupling reaction, which involves the reaction of an aldehyde, an amine, and a terminal alkyne. This reaction is typically catalyzed by metals such as copper or ruthenium . Another method involves the reductive amination of acetone with ammonia using a modified copper oxide catalyst .

Industrial Production Methods

In industrial settings, the synthesis of this compound often involves large-scale A3 coupling reactions. These reactions are optimized for high yield and purity, with careful control of reaction conditions such as temperature, pressure, and catalyst concentration .

Chemical Reactions Analysis

Types of Reactions

Diisopropylpropargylamine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oximes or nitriles.

Reduction: Reduction reactions can convert this compound to secondary or tertiary amines.

Substitution: The propargyl group can undergo nucleophilic substitution reactions, leading to the formation of different derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are frequently used.

Substitution: Nucleophiles like halides, thiols, and amines can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions include oximes, nitriles, secondary amines, tertiary amines, and various substituted derivatives .

Scientific Research Applications

Diisopropylpropargylamine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in organic synthesis, particularly in the synthesis of heterocyclic compounds and complex organic molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor modulation.

Medicine: This compound derivatives are investigated for their potential therapeutic effects, such as neuroprotection and anticancer properties.

Industry: It is used in the production of pharmaceuticals, agrochemicals, and specialty chemicals.

Mechanism of Action

The mechanism of action of diisopropylpropargylamine involves its interaction with specific molecular targets and pathways. For example, it can inhibit enzymes such as monoamine oxidase (MAO), leading to increased levels of neurotransmitters in the brain. This mechanism is particularly relevant in the treatment of neurodegenerative diseases like Parkinson’s disease . Additionally, this compound can modulate receptor activity, affecting various cellular processes .

Comparison with Similar Compounds

Similar Compounds

Pargyline: A monoamine oxidase inhibitor used in the treatment of hypertension and Parkinson’s disease.

Rasagiline: Another monoamine oxidase inhibitor with neuroprotective properties.

Selegiline: Used in the treatment of Parkinson’s disease and major depressive disorder.

Uniqueness

Diisopropylpropargylamine is unique due to its specific structural features and reactivity. The presence of the propargyl group allows for versatile chemical modifications, making it a valuable intermediate in organic synthesis. Additionally, its potential biological activities and therapeutic applications set it apart from other similar compounds .

Synthesis routes and methods

Procedure details

Propargyl bromide (23.5 g, 197 mmol) was added dropwise to a mixture of diisopropyl amine (20 g, 197 mmol) and cesium carbonate (64 g, 197 mmol) in 350 mL of acetone. The mixture was stirred overnight under nitrogen at room temperature. The inorganic salts were then filtered off, and the solvent was removed. The residue was dissolved in saturated sodium bicarbonate solution and extracted with ethyl acetate. The organic extracts were then evaporated to give 12 g of diisopropyl-prop-2-ynyl-amine: mass spectrum (m/e): M+H 139.